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Compound of Interest

Compound Name:
1-(1-adamantyl)-1H-pyrazol-4-

amine

CAS No.: 1172870-54-0

Cat. No.: B1294010

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]
The molecule 1-(1-adamantyl)-1H-pyrazol-4-amine represents a "privileged scaffold" hybrid in

medicinal chemistry. It combines the lipophilic, space-filling adamantane cage (a proven

pharmacophore for ion channels and metabolic enzymes) with a polar, hydrogen-bonding

pyrazole-amine headgroup.

This guide details the protocol for homology modeling the biological target of this ligand—

specifically focusing on 11

-Hydroxysteroid Dehydrogenase Type 1 (11

-HSD1) as the primary exemplar. While adamantane derivatives are classic M2 ion channel
blockers, the addition of the 4-amino-pyrazole moiety shifts the pharmacological profile towards
enzyme inhibition (e.g., 11

-HSD1, sEH) and kinase modulation (CDK/JAK pathways).
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Why Homology Modeling? Crystal structures for specific species variants (e.g., murine vs.

human) or specific conformational states (e.g., "open" vs. "closed" loop) are often unavailable.

To accurately predict the binding affinity of the bulky adamantyl group, we must construct a

homology model that accounts for the induced fit required to accommodate the hydrophobic

cage.

Structural Logic & Target Selection
Before modeling, we must define the pharmacophore to ensure the selected template is valid.

Pharmacophore Decomposition
Domain A (The Anchor): 1-Adamantyl group.[1] Highly lipophilic (

). Requires a deep, hydrophobic pocket (e.g., Val, Leu, Phe rich regions).

Domain B (The Linker): Pyrazole ring.[1][2][3][4] Aromatic, planar. Acts as a rigid spacer.

Domain C (The Warhead): 4-Amine (

). H-bond donor/acceptor.[1] Likely interacts with catalytic residues (e.g., Ser, Tyr) or the
hinge region in kinases.

Putative Target: 11 -HSD1
We utilize 11

-HSD1 for this protocol because its active site contains a distinct hydrophobic clamp perfect for
adamantane, while the catalytic triad (Ser170, Tyr183, Lys187) requires the polar interaction
provided by the pyrazole-amine.

Phase I: Homology Modeling of the Target Protein
Objective: Construct a 3D model of the target protein (e.g., Mus musculus 11

-HSD1) using a homologous template (e.g., Homo sapiens structure) to map species-specific
differences in the adamantyl binding pocket.

Template Selection & Sequence Alignment
Protocol:
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Sequence Retrieval: Obtain the FASTA sequence of the target (UniProt).

BLASTp Search: Query the PDB.

Criteria: Sequence identity >35% (twilight zone threshold).

Crucial Check: Resolution < 2.5 Å.[5]

Template Choice: Select a template co-crystallized with a bulky hydrophobic ligand (e.g.,

PDB ID: 3CZE or 4BB5) to ensure the binding pocket is in an "expanded" conformation

suitable for adamantane.

Model Generation (Modeller/Swiss-Model)
Do not rely on automated servers alone. The adamantyl group requires specific loop

refinement.

Step-by-Step:

Alignment: Perform global alignment (ClustalOmega). Manually adjust gaps to ensure they

do not fall within secondary structure elements (alpha-helices/beta-sheets).

Model Building: Generate 50 models using the automodel class in Modeller.

Loop Refinement: The loop covering the hydrophobic pocket (often residues 200-210 in

HSD1) is flexible. Perform ab initio loop modeling on this region.

Validation Metrics (Self-Validating System)
A valid model must pass these thresholds before docking:

Ramachandran Plot: >90% residues in favored regions.

Z-Score (ProSA): Must be within the range of native proteins of similar size (typically -5 to

-10).

QMEAN: Score > -4.0.
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Figure 1: Iterative Homology Modeling Workflow ensuring structural integrity before ligand

docking.

Phase II: Ligand Preparation & "Induced Fit"
Docking
Standard rigid-receptor docking will fail for adamantane derivatives because the protein must

"breathe" to accept the cage. We use Induced Fit Docking (IFD).

Ligand Quantum Mechanics (QM) Optimization
The adamantane cage is rigid, but the pyrazole-amine bond has rotational freedom.

Software: Gaussian or Jaguar.

Theory: DFT (B3LYP/6-31G*).

Output: Calculate electrostatic potential (ESP) charges. The amine nitrogen is the critical H-

bond donor; the pyrazole N2 is the acceptor.

Induced Fit Docking Protocol
Rationale: The adamantyl group is sterically demanding. We must allow side-chain flexibility

(Chi1/Chi2 rotamers) for residues lining the hydrophobic pocket (e.g., Leu, Val, Ile).

Steps:

Grid Generation: Center grid on the catalytic triad (Ser-Tyr-Lys). Extend box size to 25 Å to

encompass the hydrophobic access channel.

Initial Glide/Vina Docking: Soften the Van der Waals radii (scaling factor 0.5) to allow slight

clashes (simulating plasticity).
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Prime Refinement: Take top 20 poses. Refine residues within 5 Å of the ligand using a

rotamer library.

Re-Docking: Perform hard-potential docking into the refined structures.

Phase III: Interaction Analysis & Binding Mode
Once docked, the interaction is characterized not just by Score (kcal/mol) but by

Pharmacophore Compliance.

Critical Interactions to Monitor

Interaction Type Ligand Moiety
Target Residue (11

-HSD1 numbering)
Mechanism

Hydrophobic Adamantyl Cage
Leu217, Val180,

Ala223

Entropy-driven

displacement of water.

-

Stacking

Pyrazole Ring Tyr177 or Phe226
Stabilization of the

core.

H-Bond (Donor)
4-Amine (

)

Ser170

(Backbone/Sidechain)
Catalytic anchoring.

H-Bond (Acceptor) Pyrazole N2 Tyr183 (Hydroxyl) Orientation specificity.

Interaction Pathway Diagram
The following diagram illustrates the binding logic derived from the homology model.
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Figure 2: Interaction network showing the tripartite binding mode of 1-(1-adamantyl)-1H-
pyrazol-4-amine.

Phase IV: Molecular Dynamics (MD) Validation
Static docking is insufficient for adamantane derivatives due to the "hydrophobic collapse"

phenomenon. MD simulations confirm if the cage stays buried.

Protocol:

System Setup: Solvate complex in TIP3P water box; neutralize with Na+/Cl- ions (0.15 M).

Force Field: CHARMM36m (best for lipids/proteins) or OPLS4.

Equilibration: NVT (1 ns) followed by NPT (1 ns) to stabilize density.

Production Run: 100 ns simulation.
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Analysis Metric (RMSD):

Pass: Ligand RMSD < 2.0 Å relative to the protein backbone.

Fail: Adamantyl group exits the pocket (indicates the pocket in the homology model was

too shallow).
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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